6-Piperidin-3-yl-N-1,3-thiazol-2-ylnicotinamide dihydrochloride

• IUPAC Name: 6-piperidin-3-yl-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide;dihydrochloride
• InChI: InChI=1S/C14H16N4OS.2ClH/c19-13(18-14-16-6-7-20-14)11-3-4-12(17-9-11)10-2-1-5-15-8-10;;/h3-4,6-7,9-10,15H,1-2,5,8H2,(H,16,18,19);2*1H
• InChI Key: DRJSKINOAMLTPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NC=C(C=C2)C(=O)NC3=NC=CS3.Cl.Cl
• Molecular Formula: C14H18Cl2N4OS
• Molecular Weight: 361.3 g/mol

Description

6-Piperidin-3-yl-N-1,3-thiazol-2-ylnicotinamide dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized through various methods and has been studied for its potential applications in various fields.

Scientific Research Applications

6-Piperidin-3-yl-N-1,3-thiazol-2-ylnicotinamide dihydrochloride has been studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a therapeutic agent in the treatment of various diseases such as Alzheimer's, Parkinson's, and Huntington's diseases.

Mechanism of Action

Target of Action

• Piperidine derivatives, like the one , often interact with various receptors, enzymes, and ion channels due to their versatile chemical properties .

Biochemical Pathways

• However, piperidine derivatives have been reported to impact various pathways, including inflammation, cell signaling, and neurotransmission .

Advantages and Limitations for Lab Experiments

The advantages of using 6-Piperidin-3-yl-N-1,3-thiazol-2-ylnicotinamide dihydrochloride in lab experiments include its potential to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. It also has anti-inflammatory, anti-cancer, and anti-microbial properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 6-Piperidin-3-yl-N-1,3-thiazol-2-ylnicotinamide dihydrochloride. These include further research into its mechanism of action, its potential use as a therapeutic agent in the treatment of various diseases, and its potential use in the development of new drugs. Additionally, further research is needed to fully understand its toxicity and potential side effects.
Conclusion:
This compound is a chemical compound that has gained significant attention in the field of scientific research. It has been studied for its potential applications in various fields and has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Its mechanism of action is not fully understood, and further research is needed to fully understand its potential applications and limitations.

Biochemical Analysis

Biochemical Properties

6-Piperidin-3-yl-N-1,3-thiazol-2-ylnicotinamide dihydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with certain kinases, modulating their activity and thereby affecting downstream signaling pathways. Additionally, it binds to specific receptors on the cell surface, altering their conformation and activity. These interactions highlight the compound’s potential as a modulator of biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to activate certain signaling cascades, leading to changes in gene expression profiles. It also affects cellular metabolism by altering the activity of key metabolic enzymes, thereby influencing the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to active sites of enzymes, either inhibiting or activating their function. This compound also interacts with transcription factors, modulating their ability to bind to DNA and regulate gene expression. These molecular interactions underscore the compound’s potential as a tool for studying and manipulating biochemical pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may diminish over extended periods. Long-term exposure to this compound can lead to sustained changes in cellular function, highlighting the importance of understanding its temporal dynamics.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, emphasizing the need for careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing their activity and the overall metabolic flux. For instance, this compound has been shown to modulate the activity of key metabolic enzymes, leading to changes in metabolite levels. These interactions highlight the compound’s potential as a tool for studying metabolic pathways and their regulation.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. The compound interacts with specific transporters and binding proteins, influencing its localization and accumulation. These interactions determine the compound’s bioavailability and its ability to reach target sites within the cell. Understanding the transport and distribution of this compound is essential for optimizing its use in biochemical studies.